Cas no 1261905-26-3 (6-(5-Carboxy-2-fluorophenyl)nicotinic acid)
1261905-26-3 structure
Product Name:6-(5-Carboxy-2-fluorophenyl)nicotinic acid
CAS No:1261905-26-3
MF:C13H8FNO4
MW:261.205327033997
MDL:MFCD18317918
CID:2762530
PubChem ID:53223839
Update Time:2025-04-21
6-(5-Carboxy-2-fluorophenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80687893
- MFCD18317918
- 6-(5-Carboxy-2-fluorophenyl)nicotinic acid, 95%
- 1261905-26-3
- 6-(5-CARBOXY-2-FLUOROPHENYL)NICOTINIC ACID
- 6-(5-Carboxy-2-fluorophenyl)nicotinic acid
-
- MDL: MFCD18317918
- Inchi: 1S/C13H8FNO4/c14-10-3-1-7(12(16)17)5-9(10)11-4-2-8(6-15-11)13(18)19/h1-6H,(H,16,17)(H,18,19)
- InChI Key: CXOKAPZEUJJIQR-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)O)C=C1C1C=CC(C(=O)O)=CN=1
Computed Properties
- Exact Mass: 261.04373590Da
- Monoisotopic Mass: 261.04373590Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 87.5Ų
6-(5-Carboxy-2-fluorophenyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB324683-5 g |
6-(5-Carboxy-2-fluorophenyl)nicotinic acid, 95%; . |
1261905-26-3 | 95% | 5g |
€1,159.00 | 2022-06-10 | |
| abcr | AB324683-5g |
6-(5-Carboxy-2-fluorophenyl)nicotinic acid, 95%; . |
1261905-26-3 | 95% | 5g |
€1159.00 | 2024-04-20 |
6-(5-Carboxy-2-fluorophenyl)nicotinic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
1261905-26-3 (6-(5-Carboxy-2-fluorophenyl)nicotinic acid) Related Products
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